Cas no 2418593-23-2 (rac-(5R,7S)-N-(cyanomethyl)-N-ethyl-2,5,7-trimethyl-2H,4H,5H,7H-pyrano3,4-cpyrazole-3-carboxamide)

• Product Name: rac-(5R,7S)-N-(cyanomethyl)-N-ethyl-2,5,7-trimethyl-2H,4H,5H,7H-pyrano3,4-cpyrazole-3-carboxamide
• CAS No: 2418593-23-2
• MF: C₁₄H₂₀N₄O₂
• MW: 276.334202766418
• CID: 5358520
• PubChem ID: 146100383
• Update Time: 2025-05-21

rac-(5R,7S)-N-(cyanomethyl)-N-ethyl-2,5,7-trimethyl-2H,4H,5H,7H-pyrano3,4-cpyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• (5R,7S)-N-(Cyanomethyl)-N-ethyl-2,5,7-trimethyl-5,7-dihydro-4H-pyrano[3,4-c]pyrazole-3-carboxamide
• Z4107121731
• rac-(5R,7S)-N-(cyanomethyl)-N-ethyl-2,5,7-trimethyl-2H,4H,5H,7H-pyrano[3,4-c]pyrazole-3-carboxamide
• rac-(5R,7S)-N-(cyanomethyl)-N-ethyl-2,5,7-trimethyl-2H,4H,5H,7H-pyrano3,4-cpyrazole-3-carboxamide

• Inchi： 1S/C14H20N4O2/c1-5-18(7-6-15)14(19)13-11-8-9(2)20-10(3)12(11)16-17(13)4/h9-10H,5,7-8H2,1-4H3/t9-,10+/m1/s1
• InChI Key： FESJYNPCKFKMQR-ZJUUUORDSA-N
• SMILES： O1[C@@H](C)C2C(=C(C(N(CC#N)CC)=O)N(C)N=2)C[C@H]1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 419
• XLogP3: 0.7
• Topological Polar Surface Area: 71.2

Additional information on rac-(5R,7S)-N-(cyanomethyl)-N-ethyl-2,5,7-trimethyl-2H,4H,5H,7H-pyrano3,4-cpyrazole-3-carboxamide

Rac-(5R,7S)-N-(cyanomethyl)-N-ethyl-2,5,7-trimethyl-2H,4H,5H,7H-pyrano[3,4-c]pyrazole-3-carboxamide

The compound with CAS No. 2418593-23-2, named rac-(5R,7S)-N-(cyanomethyl)-N-ethyl-2,5,7-trimethyl-2H,4H,5H,7H-pyrano[3,4-c]pyrazole-3-carboxamide, is a highly specialized organic molecule with significant potential in the field of pharmaceutical chemistry and materials science. This compound is characterized by its complex structure, which includes a pyrano[3,4-c]pyrazole core and various substituents that contribute to its unique properties.

The pyrano[3,4-c]pyrazole framework is a fused bicyclic system that combines the structural features of a pyran ring and a pyrazole ring. This arrangement not only enhances the molecule's stability but also provides a platform for further functionalization. The rac-(5R,7S) configuration indicates the presence of stereocenters at positions 5 and 7 of the molecule, which are critical for determining its stereochemical properties and biological activity.

The substituents on the molecule include N-(cyanomethyl) and N-ethyl groups attached to the carboxamide moiety. These groups play a significant role in modulating the molecule's electronic properties and reactivity. Additionally, the presence of trimethyl groups at positions 2, 5, and 7 further enhances the molecule's hydrophobicity and steric bulk, which are essential for its interactions with biological targets.

Recent studies have highlighted the potential of this compound as a lead candidate in drug discovery programs targeting various therapeutic areas. For instance, researchers have explored its ability to inhibit specific enzymes involved in metabolic disorders and inflammatory diseases. The carboxamide group has been shown to exhibit strong binding affinity to certain protein receptors, making it a promising scaffold for developing bioactive molecules.

In terms of synthesis, this compound can be prepared through a multi-step process involving advanced organic synthesis techniques such as Suzuki coupling and Stille coupling reactions. The stereochemistry of the molecule is carefully controlled during these steps to ensure the desired rac-(5R,7S) configuration is achieved. The use of chiral catalysts and enantioselective reactions has been instrumental in improving the yield and purity of the final product.

The application of this compound extends beyond pharmaceuticals; it has also been investigated for its potential in materials science. For example, its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have explored its ability to act as a semiconductor material in thin-film transistors (TFTs), where it exhibits excellent charge transport properties.

Furthermore, recent advancements in computational chemistry have enabled detailed studies of this compound's electronic structure and molecular dynamics. Quantum mechanical calculations have provided insights into its frontier molecular orbitals and reactivity patterns, which are crucial for understanding its behavior in various chemical environments.

In conclusion, rac-(5R,7S)-N-(cyanomethyl)-N-ethyl-2,5,7-trimethyl-2H,4H,5H,7H-pyrano[3